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Compound of Interest

2-Amino-2',5-
Compound Name: _
dichlorobenzophenone

Cat. No.: B023164

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical reagents is paramount. This guide provides immediate, essential safety
and logistical information for 2-Amino-2',5-dichlorobenzophenone, a common intermediate in
pharmaceutical synthesis.

Chemical and Physical Properties

Property Value Source(s)

Yellow to yellow-green
Appearance _ [1]
crystalline powder

Molecular Formula C13HoCI2NO [1]
Molecular Weight 266.12 g/mol [11[2]
Melting Point 87-89 °C [1][2]
N Insoluble in water. Soluble in
Solubility [1](2][3]
methanol.

Hazard Identification and Personal Protective Equipment (PPE)

2-Amino-2',5-dichlorobenzophenone is classified as a hazardous substance. It is crucial to
use appropriate personal protective equipment (PPE) to minimize exposure and ensure
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personal safety.

Hazard Classifications[2][4]

Causes skin irritation (H315)

Causes serious eye irritation (H319)

May cause respiratory irritation (H335)

Harmful if swallowed, in contact with skin, or if inhaled[5]

Recommended Personal Protective Equipment (PPE)

PPE Category Specification Source(s)

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by

Eye/Face Protection OSHA's eye and face [5][6]
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

Wear protective gloves and
Skin Protection clothing to prevent skin 315171
contact.

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
] ) exposure limits are exceeded
Respiratory Protection o [2][5]
or if irritation or other
symptoms are experienced. A
dust mask type N95 (US) is

recommended.

Operational Plan for Handling
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Follow these procedural steps to ensure the safe handling of 2-Amino-2',5-
dichlorobenzophenone in a laboratory setting.

» Ventilation: Always handle this chemical in a well-ventilated area, preferably within a
chemical fume hood.[3][7]

o Personal Protective Equipment (PPE): Before handling, ensure you are wearing the
appropriate PPE as detailed in the table above.

e Avoiding Contamination: Do not eat, drink, or smoke when using this product.[5][7] Wash
hands and any exposed skin thoroughly after handling.[5]

» Container Handling: Keep containers securely sealed when not in use.[7] Store in a cool, dry,
and well-ventilated place.[3]

o Spill Management: In case of a spill, avoid generating dust.[7] Use dry clean-up procedures.
[7] For minor spills, sweep up and shovel the material into a suitable, labeled container for
disposal.[5] For major spills, evacuate the area and alert the appropriate emergency
personnel.[7]

Disposal Plan

Proper disposal of 2-Amino-2',5-dichlorobenzophenone and its containers is critical to
prevent environmental contamination and ensure regulatory compliance.

o Waste Characterization: Chemical waste generators must determine whether a discarded
chemical is classified as hazardous waste and consult local, regional, and national
hazardous waste regulations.[5]

o Container Disposal: Dispose of contents and container to an approved waste disposal plant.
[5] Do not mix with other waste. Handle uncleaned containers as you would the product
itself.

» Contaminated Materials: Any materials, such as PPE or cleaning supplies, that come into
contact with 2-Amino-2',5-dichlorobenzophenone should be treated as hazardous waste
and disposed of accordingly.
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Experimental Workflow: Handling and Disposal

Workflow for Handling and Disposal of 2-Amino-2',5-dichlorobenzophenone

Handling Protocol

Preparation:
- Work in a well-ventilated area (fume hood).
- Don appropriate PPE (gloves, goggles, lab coat).

'

Handling:
- Keep container tightly sealed when not in use.
- Avoid generating dust.
- Do not eat, drink, or smoke.

If Spill Occurs If Spill Occurs

Spill Respon

y
Post-Handling: Minor Spill: Major Spill:
- Wash hands and exposed skin thoroughly. - Use dry clean-up methods. - Evacuate the area.
- Clean work area. - Sweep into a labeled container. - Alert emergency personnel.

isposal Protgeol

Waste Collection:
- Collect waste in a labeled, sealed container.

Y
Disposal:

- Dispose of at an approved hazardous waste facility.

- Follow all local, regional, and national regulations.

Click to download full resolution via product page
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Caption: This diagram outlines the procedural workflow for the safe handling and disposal of 2-
Amino-2',5-dichlorobenzophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b023164?utm_src=pdf-body
https://www.benchchem.com/product/b023164?utm_src=pdf-body
https://www.benchchem.com/product/b023164?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_2_Amino_2_5_dichlorobenzophenone_CAS_2958_36_3.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/105155
https://www.jingyepharma.com/2-amino-2-5-dichlorobenzophenone-product/
https://www.jingyepharma.com/2-amino-2-5-dichlorobenzophenone-product/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2_5-dichlorobenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2_5-dichlorobenzophenone
https://www.fishersci.com/store/msds?partNumber=AAB2036006&productDescription=2-AMINO-2+5-DICHLROBENZOPHE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC103340250&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR18295_msds.pdf
https://www.benchchem.com/product/b023164#personal-protective-equipment-for-handling-2-amino-2-5-dichlorobenzophenone
https://www.benchchem.com/product/b023164#personal-protective-equipment-for-handling-2-amino-2-5-dichlorobenzophenone
https://www.benchchem.com/product/b023164#personal-protective-equipment-for-handling-2-amino-2-5-dichlorobenzophenone
https://www.benchchem.com/product/b023164#personal-protective-equipment-for-handling-2-amino-2-5-dichlorobenzophenone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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